N-[1-(4-fluorophenyl)ethyl]benzenesulfonamide

• IUPAC Name: N-[1-(4-fluorophenyl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C14H14FNO2S/c1-11(12-7-9-13(15)10-8-12)16-19(17,18)14-5-3-2-4-6-14/h2-11,16H,1H3
• InChI Key: RHCSHZVJSDSCLS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)F)NS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C14H14FNO2S
• Molecular Weight: 279.33 g/mol

Description

N-[1-(4-fluorophenyl)ethyl]benzenesulfonamide is an organic compound that belongs to the class of benzenesulfonamides It is characterized by the presence of a fluorophenyl group attached to an ethyl chain, which is further connected to a benzenesulfonamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(4-fluorophenyl)ethyl]benzenesulfonamide typically involves the reaction of 4-fluoroacetophenone with benzenesulfonamide under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium carbonate, and a suitable solvent like dimethylformamide (DMF) or tetrahydrofuran (THF). The reaction mixture is heated to a specific temperature, often around 80-100°C, to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[1-(4-fluorophenyl)ethyl]benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonamide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in DMF.

Major Products Formed

Oxidation: Formation of corresponding sulfonic acids.

Reduction: Formation of amines.

Substitution: Formation of various substituted benzenesulfonamides.

Scientific Research Applications

N-[1-(4-fluorophenyl)ethyl]benzenesulfonamide has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis for the preparation of various derivatives.

Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[1-(4-fluorophenyl)ethyl]benzenesulfonamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalysis. The exact pathways and molecular targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• N-[1-(4-fluorophenyl)ethyl]-4-(methylthio)benzenesulfonamide
• N-[1-(4-fluorophenyl)ethyl]-4-methylbenzenesulfonamide

Uniqueness

N-[1-(4-fluorophenyl)ethyl]benzenesulfonamide is unique due to the presence of the fluorophenyl group, which imparts specific chemical and biological properties. This fluorine substitution can enhance the compound’s stability, lipophilicity, and binding affinity to molecular targets, making it distinct from other benzenesulfonamide derivatives.